Cas no 2228432-94-6 (1,1-difluoro-3-(1H-1,2,4-triazol-3-yl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(1H-1,2,4-triazol-3-yl)propan-2-amine
• CAS No: 2228432-94-6
• MF: C₅H₈F₂N₄
• MW: 162.140626907349
• CID: 6069886
• PubChem ID: 165735912
• Update Time: 2025-05-26

1,1-difluoro-3-(1H-1,2,4-triazol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(1H-1,2,4-triazol-3-yl)propan-2-amine
• EN300-1941802
• 2228432-94-6

• Inchi： 1S/C5H8F2N4/c6-5(7)3(8)1-4-9-2-10-11-4/h2-3,5H,1,8H2,(H,9,10,11)
• InChI Key： NBUFAPRHBSGLFO-UHFFFAOYSA-N
• SMILES： FC(C(CC1=NC=NN1)N)F

Computed Properties

• Exact Mass: 162.07170260g/mol
• Monoisotopic Mass: 162.07170260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.6Ų

Additional information on 1,1-difluoro-3-(1H-1,2,4-triazol-3-yl)propan-2-amine

1,1-Difluoro-3-(1H-1,2,4-Triazol-3-Yl)Propan-2-Amine: A Comprehensive Overview

The compound 1,1-difluoro-3-(1H-1,2,4-triazol-3-yl)propan-2-amine (CAS No. 2228432-94-6) is a specialized organic compound with a unique structure and functional groups that make it highly versatile in various chemical and pharmaceutical applications. This compound is characterized by its difluorinated amine group and the presence of a triazole ring, which are key features that contribute to its reactivity and potential for use in advanced chemical synthesis.

Recent studies have highlighted the importance of difluorinated amines in modern drug design due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability. The triazole ring, a heterocyclic structure known for its stability and reactivity, has been extensively utilized in click chemistry applications. This combination makes 1,1-difluoro-3-(1H-1,2,4-triazol-3-yl)propan-2-amine a valuable intermediate in the synthesis of complex molecules with potential therapeutic applications.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazole ring via azide alkyne cycloaddition (CuAAC) followed by selective fluorination. The fluorination step is critical as it introduces the difluorinated amine functionality, which is essential for the compound's desired properties. Researchers have explored various fluorination techniques to optimize yield and purity, with recent advancements focusing on catalytic methods that minimize environmental impact.

In terms of applications, 1,1-difluoro-3-(1H-1,2,4-triazol-3-yl)propan-2-amines have shown promise in the development of novel drug delivery systems. Their ability to act as linkers in bioconjugate chemistry enables the creation of targeted therapies with enhanced efficacy. Additionally, the compound's unique electronic properties make it a candidate for use in materials science, particularly in the development of advanced polymers and coatings.

Recent research has also focused on understanding the stereochemical outcomes of reactions involving this compound. The presence of multiple stereogenic centers in its structure necessitates careful control during synthesis to ensure optimal product quality. Studies have demonstrated that stereoselective synthesis can significantly influence the compound's biological activity, making it a valuable tool in enantioselective catalysis.

Furthermore, the integration of triazole-containing compounds into medicinal chemistry has opened new avenues for drug discovery. The ability to fine-tune molecular properties through strategic modifications of the triazole ring and difluorinated amine groups has led to the development of lead compounds with improved pharmacodynamic profiles.

In conclusion, 1,1-difluoro-3-(1H-1,2,4-triazol-3-Yl)Propan ̃ ̃ ̃ ̃ -amine (CAS No. 2228432946) represents a cutting-edge molecule with significant potential across multiple fields. Its unique structural features and reactivity make it an invaluable asset in contemporary chemical research and development.